Pt(0)-Catalysed synthesis of new bifunctional silanes†
Dalton Transactions Pub Date: 2020-06-02 DOI: 10.1039/D0DT01668C
Abstract
We report herein very efficient syntheses of new functional silanes obtained via olefin hydrosilylation. New bifunctional compounds contain attractive functional groups such as epoxy, fluoroalkyl, trisilylamine, chloropropyl, and methacroiloxy which can play different roles in molecular systems. Moreover, the catalytic system proposed by us exhibits high selectivity and tolerance to a wide range of functional groups. It also permitted obtaining total conversions of the starting reagents in a relatively short time under mild conditions.
Recommended Literature
- [1] A Pyrone Strategy for the Synthesis of 3-Acyltetramic Acids
- [2] CTAB-triggered Ag aggregates for reproducible SERS analysis of urinary polycyclic aromatic hydrocarbon metabolites†
- [3] Note on the Valenta acetic acid test
- [4] Front cover
- [5] Development and evaluation of new cyclooctynes for cell surface glycan imaging in cancer cells†
- [6] Inside front cover
- [7] A 3D porous hetero-metal compound with helical channels†
- [8] When do defectless alkanethiol SAMs in ionic liquids become penetrable? A molecular dynamics study†
- [9] Ferritin nanocage-based antigen delivery nanoplatforms: epitope engineering for peptide vaccine design†
- [10] Quantitation of acute monocytic leukemia cells spiked in control monocytes using surface-enhanced Raman spectroscopy
Journal Nameļ¼Dalton Transactions
Research Products
-
CAS no.: 1076-07-9
-
4-oxopiperidine-3-carbonitrile
CAS no.: 19166-75-7
-
CAS no.: 14419-78-4
